N-(4-chlorobenzyl)-1-(4-oxo-3-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-4-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-1-(4-oxo-3-phenylthieno[3,2-d]pyrimidin-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C25H23ClN4O2S/c26-19-8-6-17(7-9-19)16-27-23(31)18-10-13-29(14-11-18)25-28-21-12-15-33-22(21)24(32)30(25)20-4-2-1-3-5-20/h1-9,12,15,18H,10-11,13-14,16H2,(H,27,31)
• InChI Key: XWMKZMPUNCSYFM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=C(C=C2)Cl)C3=NC4=C(C(=O)N3C5=CC=CC=C5)SC=C4
• Molecular Formula: C25H23ClN4O2S
• Molecular Weight: 479.0 g/mol

Description

N-(4-chlorobenzyl)-1-(4-oxo-3-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H23ClN4O2S and its molecular weight is 479. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research has focused on synthesizing various derivatives of tetrahydrobenzo[b]thiophene and tetrahydrobenzothienopyrimidine, highlighting methodologies such as microwave irradiation for efficient synthesis. These studies provide a foundation for understanding the chemical properties and potential applications of compounds like N-(4-chlorobenzyl)-1-(4-oxo-3-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-4-carboxamide in medicinal chemistry and material science (Abdalha et al., 2011).

Anticancer Properties

• Novel derivatives have been synthesized and characterized, showing efficacy in inhibiting in vivo angiogenesis using models like the chick chorioallantoic membrane (CAM) model. These studies indicate potential anti-angiogenic and cytotoxic effects, suggesting applications in cancer research (Kambappa et al., 2017).

Antimicrobial Activity

• Synthesis of new pyridothienopyrimidines and related compounds has been explored, with some demonstrating antimicrobial activities. This research could lead to the development of new antimicrobial agents, contributing to the fight against infectious diseases (Abdel-rahman et al., 2002).

Analgesic Properties

• Investigations into the synthesis and evaluation of various heterocyclic derivatives have uncovered potential analgesic and antiparkinsonian activities. Such studies indicate the compound's relevance in developing new treatments for pain and Parkinson's disease (Amr et al., 2008).

Antifungal and Antipsychotic Potential

• Research has also delved into the synthesis of thieno[2,3-d]pyrimidine derivatives, showing antifungal activities. Additionally, studies on heterocyclic carboxamides have explored their potential as antipsychotic agents, expanding the compound's application in neuropsychiatric disorder management (Konno et al., 1989; Norman et al., 1996).

Mechanism of Action

Target of Action

The primary target of N-(4-chlorobenzyl)-1-(4-oxo-3-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-4-carboxamide Similar compounds have been found to inhibit jak1 , a protein kinase involved in intracellular signaling pathways regulating growth and survival .

Mode of Action

The exact mode of action of N-(4-chlorobenzyl)-1-(4-oxo-3-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-4-carboxamide Related compounds have been shown to provide atp-competitive, nano-molar inhibition of protein kinases . This suggests that the compound might interact with its targets by competing with ATP, thereby inhibiting the activity of the target protein kinase.

Biochemical Pathways

The specific biochemical pathways affected by N-(4-chlorobenzyl)-1-(4-oxo-3-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-4-carboxamide Given the potential inhibition of protein kinases like jak1 , it can be inferred that the compound might affect pathways related to cell growth and survival .

Pharmacokinetics

The ADME properties of N-(4-chlorobenzyl)-1-(4-oxo-3-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-4-carboxamide Similar compounds have been reported to undergo metabolism in vivo, leading to rapid clearance and low oral bioavailability . This suggests that the compound might have similar pharmacokinetic properties.

Result of Action

The molecular and cellular effects of N-(4-chlorobenzyl)-1-(4-oxo-3-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-4-carboxamide Based on the potential inhibition of protein kinases like jak1 , the compound might lead to the modulation of cell growth and survival .